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Compound of Interest

Compound Name: Propynyl-PEG1-Ac

CAS No.: 944561-45-9

Cat. No.: B6234869

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Propynyl-PEG1-Ac is a heterobifunctional linker molecule integral to the fields of

bioconjugation and drug development. Its structure incorporates a terminal alkyne group, a

single polyethylene glycol (PEG) unit, and a carboxylic acid, providing a versatile platform for

covalently linking molecules of interest. This guide details the chemical properties, reactivity,

and common applications of Propynyl-PEG1-Ac, with a focus on its role in Proteolysis

Targeting Chimeras (PROTACs) and "click chemistry" applications.

Chemical Properties
Propynyl-PEG1-Ac is a liquid at room temperature, characterized by the presence of a

propargyl ether, a short PEG chain, and a terminal carboxylic acid. These features contribute to

its utility as a flexible and hydrophilic linker.
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Property Value Source

Chemical Name
2-(2-(prop-2-yn-1-

yloxy)ethoxy)acetic acid
[1]

CAS Number 944561-45-9 [1]

Molecular Formula C₇H₁₀O₄ [1]

Molecular Weight 158.15 g/mol [1]

Physical Form Liquid [1]

Appearance Colorless to light yellow liquid [2]

Purity ≥95% [1]

Physicochemical Properties
Quantitative data for the solubility and pKa of Propynyl-PEG1-Ac are not readily available in

published literature. However, the properties of its constituent functional groups provide a

strong indication of its behavior.
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Property Description

Solubility

The presence of the PEG unit and the

carboxylic acid group confers good solubility in

aqueous solutions and polar organic solvents

such as DMSO, DMF, and alcohols.[3][4][5] The

short alkyl chain component contributes to some

solubility in less polar organic solvents.

pKa

The carboxylic acid moiety is the primary acidic

functional group. The pKa of ethylene glycol, a

related structure, is approximately 14.2.[6][7][8]

The exact pKa of the carboxylic acid on

Propynyl-PEG1-Ac is expected to be in the

typical range for aliphatic carboxylic acids,

around 4-5.

Stability

Propynyl-PEG1-Ac should be stored at 2-8°C for

long-term stability.[1][2] As a propargyl ether, it

has the potential to form peroxides upon

prolonged exposure to air and should be

handled accordingly.[9][10] The ether and ester

linkages are generally stable, but can be

susceptible to cleavage under strong acidic or

basic conditions.

Reactivity and Applications
The utility of Propynyl-PEG1-Ac lies in its bifunctional nature, enabling the conjugation of two

different molecules.

Click Chemistry
The terminal alkyne group of Propynyl-PEG1-Ac is a key functional handle for copper(I)-

catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of "click chemistry."[11][12] This

reaction is highly efficient, specific, and can be performed in aqueous conditions, making it

ideal for bioconjugation.[13][14] It allows for the covalent attachment of Propynyl-PEG1-Ac to

molecules bearing an azide functional group, forming a stable triazole linkage.
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PROTAC Linker
Propynyl-PEG1-Ac is frequently employed as a linker in the synthesis of PROTACs.[15][16]

PROTACs are heterobifunctional molecules that recruit a target protein to an E3 ubiquitin

ligase, leading to the ubiquitination and subsequent degradation of the target protein.[17][18]

The PEG component of the linker enhances the solubility and pharmacokinetic properties of

the resulting PROTAC molecule.[15][16][19]

Experimental Protocols
Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)
Protocol
This protocol is a general guideline for the conjugation of an azide-containing molecule to

Propynyl-PEG1-Ac. Optimization may be required for specific substrates.

Materials:

Propynyl-PEG1-Ac

Azide-containing molecule of interest

Copper(II) sulfate (CuSO₄)

Sodium ascorbate

Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or Tris((1-benzyl-1H-1,2,3-triazol-4-

yl)methyl)amine (TBTA) as a copper ligand

Solvent (e.g., water, DMSO, or a mixture)

Procedure:

Preparation of Stock Solutions:

Prepare a stock solution of Propynyl-PEG1-Ac in a suitable solvent (e.g., 10 mM in

DMSO).
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Prepare a stock solution of the azide-containing molecule in a compatible solvent.

Prepare a stock solution of CuSO₄ (e.g., 20 mM in water).

Prepare a fresh stock solution of sodium ascorbate (e.g., 100 mM in water).

Prepare a stock solution of the copper ligand (e.g., 100 mM THPTA in water).[20]

Reaction Setup:

In a reaction vessel, combine the Propynyl-PEG1-Ac and the azide-containing molecule

(typically in a 1:1 to 1.5:1 molar ratio).

Add the copper ligand to the reaction mixture.[20]

Add the CuSO₄ solution. The final concentration of copper is typically in the range of 50-

100 µM.

Initiate the reaction by adding the sodium ascorbate solution. The final concentration of

sodium ascorbate should be in excess of the copper (e.g., 5-10 fold).

Reaction Conditions:

Allow the reaction to proceed at room temperature for 1-4 hours, or until completion as

monitored by an appropriate analytical technique (e.g., LC-MS or TLC).

The reaction is typically performed under an inert atmosphere (e.g., nitrogen or argon) to

prevent the oxidation of the Cu(I) catalyst.

Purification:

Upon completion, the reaction mixture can be purified using standard techniques such as

column chromatography, preparative HPLC, or precipitation.

Visualizations

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

http://www.confluore.com.cn/usr/uploads/3/202009/2Click%20Chemistry%20Protocols.pdf
https://www.benchchem.com/product/b6234869/docs?utm_src=pdf-body#propynyl-peg1-ac-a-technical-guide-to-a-versatile-bioconjugation-linker
http://www.confluore.com.cn/usr/uploads/3/202009/2Click%20Chemistry%20Protocols.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6234869?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Propynyl Group PEG1 Unit

Acetic Acid Group

HC C
≡

CH2
–

O– CH₂

–
CH₂

–
O

–
CH₂

– C–

=O

–OH–

Protein of Interest (POI) Ligand Propynyl-PEG1-Ac derived Linker E3 Ligase Ligand

Propynyl-PEG1-Ac (Alkyne)

Click Reaction
(Azide-Alkyne Cycloaddition)

Azide-containing Molecule Cu(I) Catalyst
(from CuSO₄ + Sodium Ascorbate)

Conjugated Product
(Stable Triazole Linkage)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b6234869?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6234869?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

